Cas no 5807-65-8 (Diethyl biphenyl 2,2'-dicarboxylate)

• Product Name: Diethyl biphenyl 2,2'-dicarboxylate
• CAS No: 5807-65-8
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• MDL: MFCD00622115
• CID: 387222
• PubChem ID: 13793399
• Update Time: 2025-10-29

Diethyl biphenyl 2,2'-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-dicarboxylicacid, 2,2'-diethyl ester
• Diethyl biphenyl 2,2'-dicarboxylate
• ethyl 2-(2-ethoxycarbonylphenyl)benzoate
• (1,1'-Biphenyl)-2,2'-dicarboxylic acid,diethyl ester
• diethyl 1,1'-diphenyl-2,2'-dicarboxylate
• diethyl 2,2'-bibenzoate
• Diethyl diphenate
• diethyl diphenoate
• diphenic acid diethyl ester
• Diphenic acid diethyl ester [MI]
• Diphensaeure-diaethylester
• UNII-IUT1Q66XUZ
• SCHEMBL3683272
• DTXSID90206796
• Diethyl Biphenyl-2,2'-Dicarboxylate
• FT-0749812
• AKOS016017263
• Diethyl 2,2'-biphenyldicarboxylate
• MFCD00622115
• 5807-65-8
• diethylbiphenyl2,2'-dicarboxylate
• IUT1Q66XUZ
• DAISCGBNAKDWHR-UHFFFAOYSA-N
• Diethyl 1,1'-biphenyl-2,2'-dicarboxylate
• (1,1'-Biphenyl)-2,2'-dicarboxylic acid, diethyl ester
• Diphenic acid, diethyl ester
• Q27280905

• MDL： MFCD00622115
• Inchi： 1S/C18H18O4/c1-3-21-17(19)15-11-7-5-9-13(15)14-10-6-8-12-16(14)18(20)22-4-2/h5-12H,3-4H2,1-2H3
• InChI Key： DAISCGBNAKDWHR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1C1C=CC=CC=1C(=O)OCC)=O

Computed Properties

• Exact Mass: 298.12100
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 446.4±38.0 °C at 760 mmHg
• Flash Point: 74.0±9.9 °C
• PSA: 52.60000
• LogP: 3.70700

Diethyl biphenyl 2,2'-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Diethyl biphenyl 2,2'-dicarboxylate

Research Brief on Diethyl biphenyl 2,2'-dicarboxylate (CAS: 5807-65-8): Recent Advances and Applications in Chemical Biology and Medicine

Diethyl biphenyl 2,2'-dicarboxylate (CAS: 5807-65-8) is a biphenyl-based compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate and potential therapeutic agent. Recent studies have explored its role in drug discovery, material science, and as a building block for more complex molecular architectures. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacokinetic properties of Diethyl biphenyl 2,2'-dicarboxylate, revealing its moderate bioavailability and metabolic stability in preclinical models. The compound demonstrated promising interactions with several cellular targets, including inflammatory mediators and enzymes involved in oxidative stress pathways. These findings suggest its potential as a scaffold for developing novel anti-inflammatory or neuroprotective agents.

In material science, researchers have utilized Diethyl biphenyl 2,2'-dicarboxylate as a precursor for synthesizing liquid crystalline polymers with unique optoelectronic properties. A team from MIT reported in Advanced Materials (2024) that derivatives of this compound exhibit high thermal stability and tunable fluorescence, making them suitable for organic light-emitting diodes (OLEDs) and sensor technologies. The biphenyl core's rigidity and the ester groups' flexibility were identified as key factors enabling these advanced functionalities.

From a synthetic chemistry perspective, novel catalytic methods have been developed to optimize the production of Diethyl biphenyl 2,2'-dicarboxylate. A recent ACS Catalysis paper (2024) described a palladium-catalyzed coupling approach that achieves 92% yield with excellent regioselectivity, addressing previous challenges in large-scale synthesis. This advancement is particularly significant for pharmaceutical applications where high purity batches are required for preclinical testing.

Emerging research has also explored the compound's potential in targeted drug delivery systems. By conjugating Diethyl biphenyl 2,2'-dicarboxylate with polyethylene glycol (PEG) chains and tumor-targeting ligands, scientists have created nanocarriers capable of efficient drug loading and controlled release. Preliminary in vivo studies show enhanced accumulation in tumor tissues with reduced off-target effects, as reported in Biomaterials Science (2023).

While these developments are promising, challenges remain in fully characterizing the compound's safety profile and optimizing its physicochemical properties for specific applications. Ongoing structure-activity relationship (SAR) studies aim to modify the biphenyl core and ester groups to enhance target specificity and reduce potential toxicity. The compound's versatility continues to make it a valuable subject for interdisciplinary research bridging chemistry, biology, and materials science.